Cas no 941958-06-1 ((2E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 941958-06-1
• MF: C₂₁H₁₇N₃O₂S₂
• MW: 407.508581876755
• CID: 5506146
• PubChem ID: 18587387
• Update Time: 2025-06-30

(2E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 941958-06-1
• AKOS024471702
• (E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-ylmethyl)-3-thiophen-2-ylprop-2-enamide
• (E)-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)-3-(thiophen-2-yl)acrylamide
• F2840-0048
• VU0502154-1
• (2E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-4-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide
• (2E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C21H17N3O2S2/c1-26-16-4-6-19-18(13-16)23-21(28-19)24(14-15-8-10-22-11-9-15)20(25)7-5-17-3-2-12-27-17/h2-13H,14H2,1H3/b7-5+
• InChI Key： OVCYGWAENHCKOF-FNORWQNLSA-N
• SMILES： S1C2C=CC(=CC=2N=C1N(C(/C=C/C1=CC=CS1)=O)CC1C=CN=CC=1)OC

Computed Properties

• Exact Mass: 407.07621914g/mol
• Monoisotopic Mass: 407.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 112Ų

Additional information on (2E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide

Introduction to Compound with CAS No. 941958-06-1 and Its Applications in Modern Chemical Biology

Compound with the CAS number 941958-06-1 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The molecular structure of this compound is characterized by a combination of heterocyclic aromatic rings and functional groups that contribute to its remarkable biological activity. Specifically, the compound is named as (2E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide, which highlights its intricate composition and potential biological relevance.

The presence of multiple heterocyclic rings, including benzothiazole, pyridine, and thiophene, in the molecular framework of this compound suggests a high degree of complexity and diversity in its interactions with biological targets. These heterocyclic systems are well-known for their ability to engage in various non-covalent interactions, such as hydrogen bonding, π-stacking, and hydrophobic interactions, which are crucial for modulating biological processes.

Recent advancements in the field of chemical biology have demonstrated the importance of such multifunctional compounds in drug discovery and development. The benzothiazole moiety, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of benzothiazole have shown promising results in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. Similarly, the pyridine ring is a common feature in many bioactive molecules due to its ability to form stable complexes with biological targets.

The structural motif of (2E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide also incorporates a prop-2-enamide group, which can serve as a hinge region for binding to protein targets. This type of amide linkage is frequently found in biologically active compounds due to its ability to participate in hydrogen bonding networks, thereby enhancing binding affinity and specificity.

In addition to its structural complexity, this compound exhibits notable physicochemical properties that make it an attractive candidate for further investigation. The combination of hydrophobic and hydrophilic regions within the molecule allows it to interact effectively with both lipidic and aqueous environments, which is essential for membrane permeability and cellular uptake.

Current research in chemical biology is increasingly focused on the development of small molecules that can modulate protein-protein interactions (PPIs) and other complex biological pathways. The unique structural features of (2E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide make it a potential lead compound for designing inhibitors targeting various PPIs involved in diseases such as cancer, inflammation, and neurodegeneration.

One particularly exciting aspect of this compound is its potential application in the development of next-generation therapeutics. The presence of multiple functional groups provides a rich scaffold for chemical modification, allowing researchers to fine-tune its biological activity through structure-based drug design approaches. This flexibility is crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The benzothiazole moiety has been extensively studied for its antimicrobial properties, particularly against Gram-negative bacteria. Recent studies have shown that certain benzothiazole derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Similarly, the pyridine ring can be modified to enhance binding affinity to bacterial enzymes involved in DNA replication or transcription.

The thiophene ring adds another layer of complexity to the molecular structure of this compound. Thiophenes have been reported to exhibit anti-inflammatory and analgesic effects, making them valuable candidates for developing drugs targeting chronic inflammatory diseases. Additionally, thiophene-based compounds have shown promise in photodynamic therapy due to their ability to generate reactive oxygen species upon light exposure.

In conclusion, Compound with CAS No. 941958-06-1 represents a fascinating example of how intricate molecular structures can be leveraged to develop novel bioactive molecules. Its unique combination of heterocyclic rings and functional groups makes it a promising candidate for further exploration in drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in addressing some of the most challenging diseases faced by humanity today.